Cas no 2138274-45-8 (3-(Furan-3-yl)thiophene-2-carbonitrile)

• Product Name: 3-(Furan-3-yl)thiophene-2-carbonitrile
• CAS No: 2138274-45-8
• MF: C₉H₅NOS
• MW: 175.207100629807
• CID: 5779659
• PubChem ID: 165473482
• Update Time: 2025-05-22

3-(Furan-3-yl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2138274-45-8
• EN300-1086334
• 3-(furan-3-yl)thiophene-2-carbonitrile
• 3-(Furan-3-yl)thiophene-2-carbonitrile

• Inchi： 1S/C9H5NOS/c10-5-9-8(2-4-12-9)7-1-3-11-6-7/h1-4,6H
• InChI Key： XXYBYZLBWMECQS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C#N)C1=COC=C1

Computed Properties

• Exact Mass: 175.00918496g/mol
• Monoisotopic Mass: 175.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2Ų

Additional information on 3-(Furan-3-yl)thiophene-2-carbonitrile

Comprehensive Overview of 3-(Furan-3-yl)thiophene-2-carbonitrile (CAS No. 2138274-45-8): Properties, Applications, and Industry Trends

The compound 3-(Furan-3-yl)thiophene-2-carbonitrile (CAS No. 2138274-45-8) is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural features and versatile applications. This furan-thiophene hybrid derivative combines the aromatic properties of both furan and thiophene rings, making it a valuable building block in materials science, pharmaceuticals, and agrochemical research. The presence of a carbonitrile group further enhances its reactivity, enabling diverse chemical transformations.

In the context of current research trends, 3-(Furan-3-yl)thiophene-2-carbonitrile is frequently discussed alongside keywords such as "organic electronics," "small molecule semiconductors," and "biocompatible materials." These associations reflect growing interest in sustainable alternatives to conventional materials, particularly in light of global pushes toward green chemistry and renewable resources. The compound's π-conjugated system makes it particularly relevant for applications in OLEDs (organic light-emitting diodes) and OPVs (organic photovoltaics), where researchers are actively seeking high-performance, low-cost alternatives to silicon-based technologies.

From a synthetic chemistry perspective, the preparation of 3-(Furan-3-yl)thiophene-2-carbonitrile typically involves palladium-catalyzed cross-coupling reactions between appropriately functionalized furan and thiophene precursors. Recent advancements in C-H activation methodologies have provided more efficient routes to such heterocyclic systems, reducing the need for pre-functionalized starting materials and minimizing waste generation. These developments align well with the principles of atom economy and green synthesis, which are increasingly important considerations in modern chemical manufacturing.

The physicochemical properties of 3-(Furan-3-yl)thiophene-2-carbonitrile contribute significantly to its utility. With a molecular weight of 175.21 g/mol and the characteristic stability of aromatic systems, this compound exhibits moderate solubility in common organic solvents while remaining stable under ambient conditions. Its electron-withdrawing nitrile group and electron-donating heterocycles create an interesting push-pull electronic structure that has implications for charge transport properties in material applications. These characteristics have led to its investigation in molecular electronics and as a potential component in sensor technologies.

In pharmaceutical research, derivatives of 3-(Furan-3-yl)thiophene-2-carbonitrile have shown promise in various biological screenings. While the parent compound itself is primarily used as an intermediate, its structural framework appears in several drug discovery programs targeting inflammation and metabolic disorders. The furan-thiophene core is particularly interesting to medicinal chemists due to its resemblance to various biologically active natural products and its potential for structure-activity relationship (SAR) optimization.

From an industrial perspective, the demand for specialized heterocyclic compounds like 3-(Furan-3-yl)thiophene-2-carbonitrile continues to grow. Market analysis reveals increasing interest in high-performance materials for electronics, coupled with expanding research budgets in both academic and corporate settings. The compound's CAS registry number (2138274-45-8) serves as a crucial identifier for procurement and regulatory compliance, particularly in international trade where precise chemical identification is essential.

Quality control and analytical characterization of 3-(Furan-3-yl)thiophene-2-carbonitrile typically involve a combination of techniques including HPLC, GC-MS, and NMR spectroscopy. Recent advancements in analytical instrumentation have enabled more precise determination of purity levels and detection of potential impurities, which is critical for applications in sensitive areas like electronic-grade materials or pharmaceutical intermediates. These developments address common queries from researchers regarding compound purity standards and analytical methodologies for heterocyclic systems.

Environmental and safety considerations for handling 3-(Furan-3-yl)thiophene-2-carbonitrile follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. Storage typically requires protection from moisture and extreme temperatures to maintain stability, concerns frequently raised in chemical storage FAQs from research laboratories.

Future research directions for 3-(Furan-3-yl)thiophene-2-carbonitrile and related compounds appear promising. Areas of particular interest include its incorporation into metal-organic frameworks (MOFs) for catalytic applications, exploration as a building block for covalent organic frameworks (COFs), and further investigation of its photophysical properties for light-harvesting applications. These directions reflect broader trends in materials science toward functional, tunable organic materials with applications in energy and environmental technologies.

In conclusion, 3-(Furan-3-yl)thiophene-2-carbonitrile (CAS No. 2138274-45-8) represents an important class of heterocyclic compounds with wide-ranging applications across multiple scientific disciplines. Its unique structural features, combined with growing interest in organic electronic materials and sustainable chemistry, ensure its continued relevance in both academic research and industrial applications. As synthetic methodologies advance and application areas expand, this compound is likely to remain a focus of innovation in chemical sciences.